molecular formula C7H4F2O2 B577772 2,5-DIFLUOROBENZOIC-D3 ACID CAS No. 1219798-63-6

2,5-DIFLUOROBENZOIC-D3 ACID

Cat. No. B577772
CAS RN: 1219798-63-6
M. Wt: 161.122
InChI Key: LBQMIAVIGLLBGW-CBYSEHNBSA-N
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Description

2,5-Difluorobenzoic-d3 Acid, also known as NSC 190310-d3, is the deuterium labeled 2,5-Difluorobenzoic acid . Stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process . Deuteration has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs .


Molecular Structure Analysis

The molecular formula of 2,5-DIFLUOROBENZOIC-D3 ACID is C7HD3F2O2 . The molecular weight is 161.12 . The structure includes a carboxylic acid group (COOH) and two fluorine atoms attached to a benzene ring .

Safety And Hazards

2,5-DIFLUOROBENZOIC-D3 ACID may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/protective clothing/eye protection/face protection .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,5-DIFLUOROBENZOIC-D3 ACID involves the conversion of a starting material into the final product through a series of chemical reactions.", "Starting Materials": [ "2,5-difluorobenzoic acid", "Deuterium oxide", "Sodium deuteroxide", "Acetic anhydride", "Methanol", "Sodium bicarbonate", "Hydrochloric acid", "Water" ], "Reaction": [ "The first step involves the deuteration of acetic anhydride using deuterium oxide and sodium deuteroxide to obtain deuterated acetic anhydride.", "2,5-difluorobenzoic acid is then reacted with deuterated acetic anhydride in the presence of a catalyst to obtain the intermediate product, 2,5-difluorobenzoyl-D3-acetic anhydride.", "The intermediate product is then hydrolyzed using sodium bicarbonate and water to obtain 2,5-difluorobenzoyl-D3-acetic acid.", "The final step involves the decarboxylation of 2,5-difluorobenzoyl-D3-acetic acid using hydrochloric acid to obtain 2,5-DIFLUOROBENZOIC-D3 ACID." ] }

CAS RN

1219798-63-6

Product Name

2,5-DIFLUOROBENZOIC-D3 ACID

Molecular Formula

C7H4F2O2

Molecular Weight

161.122

IUPAC Name

2,4,5-trideuterio-3,6-difluorobenzoic acid

InChI

InChI=1S/C7H4F2O2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11)/i1D,2D,3D

InChI Key

LBQMIAVIGLLBGW-CBYSEHNBSA-N

SMILES

C1=CC(=C(C=C1F)C(=O)O)F

synonyms

2,5-DIFLUOROBENZOIC-D3 ACID

Origin of Product

United States

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